![molecular formula C23H23FN4O2S B2572527 N-(4-(3-(4-(2-fluorophenyl)piperazin-1-yl)-3-oxopropyl)thiazol-2-yl)benzamide CAS No. 1049396-34-0](/img/structure/B2572527.png)
N-(4-(3-(4-(2-fluorophenyl)piperazin-1-yl)-3-oxopropyl)thiazol-2-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-(3-(4-(2-fluorophenyl)piperazin-1-yl)-3-oxopropyl)thiazol-2-yl)benzamide is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. This compound is also known as FP-TZQ, and it is a thiazole-based compound that has been synthesized using various methods.
Scientific Research Applications
Microwave-Assisted Synthesis for Biological Activities
- The study by Başoğlu et al. (2013) involved the synthesis of compounds containing fluoro-substituted piperazine units and their screening for antimicrobial, antilipase, and antiurease activities. Some compounds exhibited good to moderate antimicrobial activity, while others showed antiurease and antilipase activities (Başoğlu et al., 2013).
Antiproliferative and Anti-HIV Activity
- Al-Soud et al. (2010) synthesized a series of N-{2-oxo-2-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]}-(het)arenecarboxamides and sulfonamide derivatives. These were evaluated for their antiproliferative activity against human tumor-derived cell lines and for anti-HIV activity. Some showed significant antiproliferative effects, particularly against human acute B-lymphoblastic leukemia cell lines (Al-Soud et al., 2010).
Synthesis for Antimicrobial Screening
- Jagtap et al. (2010) focused on synthesizing novel compounds with fluorobenzothiazole comprising sulfonamido thiazole for antimicrobial evaluation. These compounds were characterized by physical constants, solubility tests, TLC, and UV, IR spectral studies, followed by biological and pharmacological evaluation (Jagtap et al., 2010).
Disposition and Metabolism in Humans
- Renzulli et al. (2011) investigated the disposition and metabolism of a novel orexin 1 and 2 receptor antagonist, which is structurally related to the compound . This study was crucial in understanding the pharmacokinetics and metabolic pathways of such compounds in human subjects (Renzulli et al., 2011).
Synthesis and Antimicrobial Study of Fluoroquinolone-Based Compounds
- Patel and Patel (2010) synthesized fluoroquinolone-based thiazolidinones and evaluated them for their antifungal and antibacterial activities. This study highlights the potential of fluoro-substituted compounds in antimicrobial applications (Patel & Patel, 2010).
Mechanism of Action
Target of Action
Similar compounds with indole and thiazole moieties have been found to bind with high affinity to multiple receptors , suggesting that this compound may also interact with various biological targets.
Mode of Action
Molecules containing a thiazole ring, when entering physiological systems, behave unpredictably and reset the system differently . These molecules may activate or stop the biochemical pathways and enzymes or stimulate or block the receptors in the biological systems .
Biochemical Pathways
Similar compounds have been shown to possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . This suggests that the compound may affect a variety of biochemical pathways.
Pharmacokinetics
It is noted that similar compounds follow lipinski’s rule in molecular prediction studies (in-silico) , which suggests that this compound may also have favorable ADME properties.
Result of Action
Similar compounds have shown significant biological activities , suggesting that this compound may also have significant molecular and cellular effects.
Action Environment
It is known that the presence of chlorine in low molecular weight compounds affects its biological activity by altering the electrophilicity of carbon in c-cl bond . This suggests that environmental factors may influence the action of this compound.
properties
IUPAC Name |
N-[4-[3-[4-(2-fluorophenyl)piperazin-1-yl]-3-oxopropyl]-1,3-thiazol-2-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23FN4O2S/c24-19-8-4-5-9-20(19)27-12-14-28(15-13-27)21(29)11-10-18-16-31-23(25-18)26-22(30)17-6-2-1-3-7-17/h1-9,16H,10-15H2,(H,25,26,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RRCNHEHUDGJBEY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=C2F)C(=O)CCC3=CSC(=N3)NC(=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23FN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.